N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide
Description
N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide, also known as HMB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. HMB is a derivative of the amino acid leucine and has been found to have various biological effects, including anti-inflammatory and anti-cancer properties. In
Scientific Research Applications
Synthesis and Thermal Decomposition
Research into the thermal decomposition of related compounds has revealed insights into their potential synthesis pathways and stability under heat. Uchida et al. (1981) explored the thermal decomposition of O-acyl-N-[2-(methylthio)benzoyl]-N-t-butylhydroxylamines, providing a foundation for understanding the behavior of similar compounds under thermal stress (Uchida, Kobayashi, & Kozuka, 1981).
Antimicrobial Properties
Limban et al. (2011) studied new acylthiourea derivatives for their antimicrobial properties, offering a perspective on how N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide derivatives could be effective against various bacterial and fungal strains (Limban et al., 2011).
Antidepressant Activity
The synthesis and evaluation of benzene derivatives, including those structurally related to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide, have been explored for their potential antidepressant activities, highlighting the compound's relevance in the development of new antidepressant drugs (Kikumoto, Tobe, & Tonomura, 1981).
Structural and Mechanistic Insights
Research on the crystal structure of related benzamides provides insights into the molecular geometry and potential interactions of N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide, which could influence its physical properties and reactivity (Pertlik, 1992).
Antifungal Activities
Zhang et al. (2016) reported on the synthesis and in vitro antifungal activities of novel benzamide derivatives containing a triazole moiety, suggesting that similar structures, including N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide, could serve as potential candidates for developing new antifungal agents (Zhang et al., 2016).
properties
IUPAC Name |
N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-methylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2S2/c1-14(17,8-9-18-2)10-15-13(16)11-6-4-5-7-12(11)19-3/h4-7,17H,8-10H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYLUBLRQPQIAMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCSC)(CNC(=O)C1=CC=CC=C1SC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(methylthio)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[cyano(2-methoxyphenyl)methyl]-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetamide](/img/structure/B2476181.png)
![2-Azido-1-[4-(trifluoromethyl)phenyl]ethanone](/img/structure/B2476182.png)
![2-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-4-carbonitrile](/img/structure/B2476183.png)
![N-cyclopropyl-4-piperidin-1-yl[1]benzofuro[3,2-d]pyrimidine-2-carboxamide](/img/structure/B2476191.png)
![N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(methylthio)nicotinamide](/img/structure/B2476192.png)
![1-(3-chloro-4-methylphenyl)-3-(4-chlorophenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2476195.png)
